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Compound of Interest

Compound Name: Cholanthrene, 5-methyl-

Cat. No.: B15369966 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of hazardous chemicals is paramount. This document provides immediate, essential

safety and logistical information for Cholanthrene, 5-methyl-, a compound recognized for its

potential carcinogenicity and toxicity. Adherence to these procedural guidelines is critical for

minimizing exposure and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment
Cholanthrene, 5-methyl- (also known as 3-Methylcholanthrene) is a potent chemical that

presents several health risks. It is harmful if swallowed, toxic in contact with skin, and can be

fatal if inhaled.[1] Prolonged or repeated exposure may cause damage to organs.[1]

Furthermore, it is classified as a potential human carcinogen as it has been shown to cause

cancer in animals.[2] It is also very toxic to aquatic life with long-lasting effects.[3]

To mitigate these risks, the following personal protective equipment (PPE) is mandatory when

handling this substance.
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PPE Category Item Specification

Hand Protection Chemical Resistant Gloves

Safety equipment suppliers

can provide recommendations

on the most protective glove

material for your specific

operations.[2]

Eye Protection Safety Goggles & Face Shield

Wear splash-proof chemical

goggles. A face shield should

be used when there is a

potential for splashing.[2]

Body Protection Protective Clothing

Wear a lab coat or chemical-

resistant suit. All protective

clothing should be clean and

put on before work.[2]

Contaminated clothing should

be removed immediately and

laundered by trained

personnel.[2]

Respiratory Protection Respirator

In inadequately ventilated

areas or when the chemical is

aerosolized, respiratory

protection is required.[4] The

type of respirator must comply

with OSHA's Respiratory

Protection Standard (29 CFR

1910.134).

Engineering Controls Biological Safety Cabinet

A Class I, Type B biological

safety hood should be used

when mixing, handling, or

preparing Cholanthrene, 5-

methyl-.[2]

Experimental Workflow for Safe Handling
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A systematic approach is crucial when working with Cholanthrene, 5-methyl-. The following

workflow outlines the key steps to be followed from preparation to disposal.

Preparation

Handling

Cleanup & Decontamination

Waste Disposal

Don Appropriate PPE

Prepare Class I, Type B Biological Safety Cabinet

Step 1

Gather and Label All Necessary Materials

Step 2

Weigh Solid Cholanthrene, 5-methyl- in BSC

Step 3

Dissolve in Appropriate Solvent

Step 4

Perform Experimental Procedure

Step 5

Decontaminate Surfaces and Equipment

Step 6

Doff PPE Correctly

Step 7

Collect Solid Waste in Labeled Hazardous Waste Container

Step 8

Collect Liquid Waste in Labeled Hazardous Waste Container

Step 9

Dispose of Contaminated Sharps in Sharps Container

Step 10

Arrange for Hazardous Waste Pickup

Step 11
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Caption: Workflow for the safe handling of Cholanthrene, 5-methyl-.

Disposal Plan
Proper disposal of Cholanthrene, 5-methyl- and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: All solid waste contaminated with Cholanthrene, 5-methyl-, including unused

chemical, contaminated labware (e.g., pipette tips, tubes), and absorbent materials from spill

cleanups, must be collected in a designated, clearly labeled hazardous waste container.

Liquid Waste: All liquid waste, including reaction mixtures and the first rinse of any container

that held the chemical, must be collected in a separate, labeled hazardous waste container.

[5] Subsequent rinses of containers holding non-highly toxic chemicals may be permissible

for standard disposal, but local regulations should always be consulted. For containers of

highly toxic chemicals, the first three rinses must be collected as hazardous waste.[5]

Sharps: Any contaminated sharps, such as needles or razor blades, must be disposed of in a

designated sharps container.

Container Labeling and Storage:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name of the contents (Cholanthrene, 5-methyl-), and the accumulation

start date.[6]

Containers must be kept tightly sealed except when adding waste and stored in a

designated, secure area away from incompatible materials, such as oxidizing agents.[2][6]

Disposal Procedure:

Never dispose of Cholanthrene, 5-methyl- down the drain or in the regular trash.[5]
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Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup and disposal of the hazardous waste.[5] It may be necessary to dispose of this

chemical as a hazardous waste, and specific recommendations should be sought from your

Department of Environmental Protection (DEP) or the regional office of the Environmental

Protection Agency (EPA).[2]

By adhering to these safety protocols and disposal procedures, you can significantly minimize

the risks associated with handling Cholanthrene, 5-methyl- and ensure a safe and compliant

laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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